![molecular formula C12H8Cl2O3S B3371841 4-(3-Chlorophenoxy)benzene-1-sulfonyl chloride CAS No. 815576-24-0](/img/structure/B3371841.png)
4-(3-Chlorophenoxy)benzene-1-sulfonyl chloride
Overview
Description
“4-(3-Chlorophenoxy)benzene-1-sulfonyl chloride” is a chemical compound with the CAS Number: 815576-24-0 . It has a molecular weight of 303.17 . The IUPAC name for this compound is 4-(3-chlorophenoxy)benzenesulfonyl chloride .
Molecular Structure Analysis
The InChI code for “4-(3-Chlorophenoxy)benzene-1-sulfonyl chloride” is 1S/C12H8Cl2O3S/c13-9-2-1-3-11(8-9)17-10-4-6-12(7-5-10)18(14,15)16/h1-8H . This code provides a specific textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
“4-(3-Chlorophenoxy)benzene-1-sulfonyl chloride” is a solid or liquid that ranges in color from white to yellow to yellow-brown . It should be stored in an inert atmosphere at temperatures between 2-8°C .Scientific Research Applications
Organic Synthesis
“4-(3-Chlorophenoxy)benzene-1-sulfonyl chloride” is a chemical compound with the molecular weight of 303.17 . It is used in organic synthesis, particularly in the field of synthetic organic chemistry .
Intermediate in Chemical Reactions
This compound can act as an intermediate in various chemical reactions. It can participate in electrophilic reactions such as halogenation, alkylation, arylation, heteroarylation, and coupling reactions .
Synthesis of Heterocyclic Compounds
It can be used in the synthesis of heterocyclic compounds. For instance, it has been used for the synthesis of five- and six-membered ring systems containing one or two heteroatoms .
Synthesis of Fused Heterocycles
This compound can also be used as a starting material for the synthesis of fused heterocycles, cyclopropane, cyclopentene, and cyclohexanone derivatives .
Synthesis of γ - and δ -ketosulfones
“4-(3-Chlorophenoxy)benzene-1-sulfonyl chloride” has been used for the synthesis of γ - and δ -ketosulfones, 1,4-diketones, amides, ethers, and substituted benzene derivatives due to its high synthetic importance .
Synthesis of β-Hydroxysulfones
β-Ketosulfones can be converted into optically active β-hydroxysulfones .
Safety and Hazards
This compound is considered hazardous. It has been assigned the GHS05 pictogram, which represents corrosion . The hazard statements associated with this compound are H302 (Harmful if swallowed) and H314 (Causes severe skin burns and eye damage) . The precautionary statements are P280 (Wear protective gloves/protective clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), and P310 (Immediately call a POISON CENTER or doctor/physician) .
properties
IUPAC Name |
4-(3-chlorophenoxy)benzenesulfonyl chloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8Cl2O3S/c13-9-2-1-3-11(8-9)17-10-4-6-12(7-5-10)18(14,15)16/h1-8H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNMIOFCTTBBMJG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)OC2=CC=C(C=C2)S(=O)(=O)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8Cl2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401263702 | |
Record name | 4-(3-Chlorophenoxy)benzenesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401263702 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
303.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Chlorophenoxy)benzene-1-sulfonyl chloride | |
CAS RN |
815576-24-0 | |
Record name | 4-(3-Chlorophenoxy)benzenesulfonyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=815576-24-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(3-Chlorophenoxy)benzenesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401263702 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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